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Abstract
Streptochlorin, an indole alkaloid natural product, has emerged as a molecule of significant

interest due to its diverse pharmacological activities.[1][2] Originally isolated from marine

Streptomyces species, it has demonstrated a range of biological effects, including antibiotic,

anti-inflammatory, anti-angiogenic, anti-allergic, and antitumor properties.[1][2][3] This technical

guide provides a comprehensive overview of streptochlorin's potential as an antibiotic agent,

detailing its mechanisms of action, summarizing key quantitative data, and outlining relevant

experimental protocols. The information is intended to serve as a resource for researchers and

professionals involved in the discovery and development of novel therapeutic agents.

Biological and Antibiotic Activity
Streptochlorin is a small molecule first identified in the mycelium extracts of a Streptomyces

species.[4] It exhibits a broad spectrum of bioactivity. While its direct antibacterial properties

are an area of ongoing research, its efficacy against other microbes and its potent modulation

of host immune responses are well-documented.

Antitrypanosomal Activity: Streptochlorin has shown activity against trypanosomes, with a

reported IC50 value of 230 ng/ml for GUTat 3.1.[5]
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Antifungal Activity: The compound is effective against various phytopathogenic fungi.[4][6][7]

In one study, streptochlorin isolated from Streptomyces tamarix demonstrated a minimum

inhibitory concentration (MIC) of 512 μg/ml against Alternaria gaisen, the causative agent of

pear black spot disease.[8]

Anti-inflammatory Effects: A significant body of research highlights streptochlorin's potent

anti-inflammatory capabilities. It effectively attenuates inflammatory responses induced by

lipopolysaccharide (LPS) in both cellular and animal models.[3][9]

Anticancer and Antiproliferative Activity: Streptochlorin exhibits selective cytotoxicity and

antiproliferative effects against several cancer cell lines, including human hepatocarcinoma

and cholangiocarcinoma cells.[10][11][12][13] It induces apoptosis and inhibits tumor growth

in vivo.[10][11]

Quantitative Data Summary
The following tables summarize the key quantitative data reported for streptochlorin's

biological activities.

Table 1: In Vitro Bioactivity of Streptochlorin

Activity
Target/Cell
Line

Metric Value Reference

Antitrypanosomal GUTat 3.1 IC50 230 ng/mL [5]

Anti-

inflammatory

LPS-stimulated

RAW264.7 cells
IC50 25 µM [9]

Antifungal Alternaria gaisen MIC 512 µg/mL [8]

Table 2: In Vivo Pharmacokinetics of Streptochlorin in Mice (5 mg/kg IV dose)
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Parameter Description Value Reference

CLp
Systemic Plasma

Clearance
5.8 ± 1.7 L/h/kg [14]

Vss Volume of Distribution 1.4 ± 0.9 L/kg [14]

t1/2 Half-life 0.4 ± 0.1 h [14]

F
Oral Bioavailability (10

mg/kg oral dose)
10.3 ± 3.4% [14]

Mechanism of Action
Streptochlorin's therapeutic effects are mediated through the modulation of several key

signaling pathways.

Anti-inflammatory Mechanism: TRIF-Dependent
Signaling
In macrophages stimulated with LPS (a component of Gram-negative bacteria), streptochlorin
exerts its anti-inflammatory effects primarily by inhibiting the Toll/interleukin-1 receptor (TIR)-

domain-containing adapter-inducing interferon-β (TRIF)-dependent signaling pathway.[3][9]

This pathway is crucial for the production of type I interferons and other inflammatory

mediators. Streptochlorin's intervention leads to the reduced activation of interferon regulatory

factor 3 (IRF3) and signal transducer and activator of transcription 1 (STAT1).[3] This results in

the decreased production of proinflammatory molecules such as nitric oxide (NO),

cyclooxygenase-2 (COX-2), pro-interleukin (IL)-1β, IL-6, and interferon-β (IFN-β).[3][9]
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ROS-Mediated Apoptotic Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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